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Compound of Interest

Compound Name: Boc-phe-leu-OH

Cat. No.: B1630921 Get Quote

Essential Safety and Handling Guide for Boc-
Phe-Leu-OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

Boc-Phe-Leu-OH. Following these procedures will help ensure a safe laboratory environment

and maintain the integrity of your research.

I. Personal Protective Equipment (PPE)
When handling Boc-Phe-Leu-OH, particularly in its powdered form, a comprehensive

approach to personal protection is crucial to minimize exposure and prevent contamination.[1]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Required for protection against

dust particles and potential

liquid splashes.[1]

Face Shield

Recommended when there is

a high risk of splashing, for

instance, during the initial

reconstitution of the lyophilized

powder.[1]

Body Protection Laboratory Coat

A standard, properly buttoned

lab coat is the minimum

requirement to protect clothing

and skin.

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are commonly

used. Consider double-gloving

for added protection,

especially when handling

concentrated solutions.

Respiratory Protection Dust Mask (N95) or Respirator

Necessary when working with

the lyophilized powder to avoid

inhalation of fine particles or

when handling solutions in

poorly ventilated areas. The

type of respirator should be

selected based on a risk

assessment.

II. Operational Plan: Handling and Disposal
A. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or compromised

seals.
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Recommended storage temperature is between 0-8°C.

B. Preparation and Handling

Work Area: All handling of Boc-Phe-Leu-OH powder should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is correctly

donned. This includes a lab coat, safety goggles, and chemical-resistant gloves. For

handling the powder, a dust mask or respirator is recommended.

Weighing: To prevent dispersal of the powder, weigh the required amount in a fume hood,

preferably on a non-porous, disposable surface.

Dissolving: When preparing solutions, add the solvent to the vial containing the Boc-Phe-
Leu-OH powder slowly to avoid splashing. For hydrophobic peptides, organic solvents like

DMSO, DMF, acetonitrile, or isopropanol may be necessary for initial dissolution, followed by

careful dilution with an aqueous buffer.

C. Emergency Procedures

Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, seek medical

attention.

Skin Contact: In case of skin contact, wash off with soap and plenty of water.

Eye Contact: If the substance comes into contact with the eyes, flush with water as a

precaution.

Spill: For a small spill, sweep up the material and place it in a suitable, labeled container for

disposal. For a large spill, prevent the product from entering drains, then sweep or shovel it

into a suitable container for disposal.

D. Disposal Plan
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Contaminated Materials: All materials that have come into contact with Boc-Phe-Leu-OH,

such as pipette tips, gloves, and empty vials, should be collected in a designated and clearly

labeled hazardous waste container.

Aqueous Waste: Dilute aqueous solutions containing the peptide should be collected as

chemical waste.

Disposal Regulations: Dispose of all waste in accordance with local, state, and federal

regulations.

III. Chemical and Physical Properties
Property Value

Molecular Formula C₂₀H₃₀N₂O₅

Molecular Weight 378.47 g/mol

Appearance White to off-white powder

Purity ≥ 97.5% (HPLC)

Storage Temperature 0-8°C

Synonyms Boc-L-phenylalanyl leucine

CAS Number 33014-68-5

IV. Experimental Workflow
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Caption: Workflow for Safe Handling of Boc-Phe-Leu-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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